Cas no 27538-10-9 (2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone)

2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone structure
27538-10-9 structure
Product Name:2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone
CAS No:27538-10-9
MF:C14H20O6
MW:284.305005073547
MDL:MFCD00191360
CID:53175
PubChem ID:87569684
Update Time:2025-04-18

2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone Chemical and Physical Properties

Names and Identifiers

    • Ethyl furaneol
    • Homofuraneol
    • 2-Ethyl-4-hydroxy-5-methyl-3(2H)furanone
    • 2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone
    • 2-ethyl-4-hydroxy-5-methylfuran-3-one
    • EINECS 248-514-6
    • 4-Hydroxy-2-Ethyl-5-mEthyl-3-Furanone
    • 2-Ethyl-4-hydroxy-5-methylfuran-3(2H)-one
    • Homofureanol
    • 3(2H)-FURANONE, 2-ETHYL-4-HYDROXY-5-METHYL-
    • 4-Hydroxy-2-ethyl-5-methyl-3(2H)-furanone
    • HEMF
    • 2-ethyl-4-hydroxy-5-methyl-3(2H)-furanone (homofuraneol)
    • PubChem7035
    • 4-HEMF
    • GWCRPYGYVRXVLI-UHFFFAOYSA-N
    • AN
    • MDL： MFCD00191360
    • Inchi： 1S/2C7H10O3/c2*1-3-5-7(9)6(8)4(2)10-5/h5,8H,3H2,1-2H3;4,9H,3H2,1-2H3
    • InChI Key： IMTZVGUVUDCEHC-UHFFFAOYSA-N
    • SMILES： CCC1C(=O)C(O)=C(C)O1.CCC1OC(C)C(=O)C=1O
    • BRN： 1617449

Computed Properties

  • Exact Mass: 156.07900
  • Monoisotopic Mass: 142.062994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 17
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.137 g/mL at 25 °C(lit.)
  • Melting Point: 248-249 °C
  • Boiling Point: 248-249°C at 760 mmHg
  • Flash Point: 184 °F
  • Refractive Index: n20/D 1.512(lit.)
  • PSA: 46.53000
  • LogP: 1.54390
  • Solubility: Not determined
  • FEMA: 3623

2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264-P270-P301+P312+P330-P501
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S23; S36
  • RTECS：LU4250000
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R22

2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone Pricemore >>

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2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone Production Method

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